Cas no 1361552-64-8 (2-Fluoro-5-hydroxy-3-(3,4,5-trichlorophenyl)pyridine)

• Product Name: 2-Fluoro-5-hydroxy-3-(3,4,5-trichlorophenyl)pyridine
• CAS No: 1361552-64-8
• MF: C₁₁H₅Cl₃FNO
• MW: 292.520903348923
• CID: 4800204
• Update Time: 2025-05-23

2-Fluoro-5-hydroxy-3-(3,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-hydroxy-3-(3,4,5-trichlorophenyl)pyridine

• Inchi： 1S/C11H5Cl3FNO/c12-8-1-5(2-9(13)10(8)14)7-3-6(17)4-16-11(7)15/h1-4,17H
• InChI Key： ZMSVQDVJDPPDHQ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C(=NC=C(C=1)O)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• XLogP3: 4.4
• Topological Polar Surface Area: 33.1

Additional information on 2-Fluoro-5-hydroxy-3-(3,4,5-trichlorophenyl)pyridine

2-Fluoro-5-hydroxy-3-(3,4,5-trichlorophenyl)pyridine

2-Fluoro-5-hydroxy-3-(3,4,5-trichlorophenyl)pyridine is a highly specialized organic compound with the CAS Registry Number 1361552-64-8. This compound belongs to the class of pyridine derivatives and features a unique combination of functional groups: a fluorine atom at position 2, a hydroxyl group at position 5, and a trichlorophenyl substituent at position 3. The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in various fields of research and application.

The structure of 2-fluoro-5-hydroxy-3-(3,4,5-trichlorophenyl)pyridine is characterized by its aromatic pyridine ring system. The pyridine ring is a six-membered ring with one nitrogen atom and three double bonds. The substitution pattern on the ring plays a crucial role in determining its reactivity and stability. The fluorine atom at position 2 introduces electron-withdrawing effects due to its high electronegativity, while the hydroxyl group at position 5 contributes both electron-donating and hydrogen-bonding capabilities. The trichlorophenyl group at position 3 further enhances the molecule's stability and introduces additional electronic effects through the chlorines' inductive effects.

Recent studies have highlighted the potential of 2-fluoro-5-hydroxy-3-(3,4,5-trichlorophenyl)pyridine in various applications. For instance, researchers have explored its role as a precursor in the synthesis of bioactive compounds. The compound's ability to undergo nucleophilic aromatic substitution reactions has been leveraged to construct complex molecular frameworks with potential pharmacological activity. Additionally, its unique electronic properties make it a promising candidate for use in advanced materials such as organic semiconductors and optoelectronic devices.

In terms of synthesis, 2-fluoro-5-hydroxy-3-(3,4,5-trichlorophenyl)pyridine can be prepared through a variety of methods. One common approach involves the Friedel-Crafts alkylation or acylation of pyridine derivatives followed by subsequent functionalization steps. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For example, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of the product.

The chemical properties of 2-fluoro-5-hydroxy-3-(3,4,5-trichlorophenyl)pyridine make it suitable for applications in drug discovery and development. Its hydroxyl group provides opportunities for further functionalization through esterification or etherification reactions. Furthermore, the trichlorophenyl group confers resistance to certain chemical transformations, making it ideal for constructing stable intermediates in organic synthesis.

From an environmental perspective, understanding the behavior of 2-fluoro-5-hydroxy-3-(3,4,5-trichlorophenyl)pyridine in different ecosystems is crucial for assessing its potential impact on human health and the environment. Recent studies have focused on its degradation pathways under various conditions such as UV light exposure or microbial activity. These studies aim to determine whether this compound poses any risks as an environmental contaminant or if it can be safely utilized in industrial processes.

In conclusion, 2-fluoro-5-hydroxy-3-(3,4,5-trichlorophenyl)pyridine (CAS No: 1361552-64) is a versatile compound with significant potential across multiple domains. Its unique structure and functional groups provide ample opportunities for further research and development. As scientific understanding continues to grow regarding this compound's properties and applications